4-[4-(4-pentylphenyl)phenyl]benzonitrile

Specification

• CAS No.: 54211-46-0
• Molecular Formula: C24H23N
• Molecular Weight: 325.4 g/mol
• IUPAC Name: 4-[4-(4-pentylphenyl)phenyl]benzonitrile
• Standard InChI: InChI=1S/C24H23N/c1-2-3-4-5-19-6-10-21(11-7-19)23-14-16-24(17-15-23)22-12-8-20(18-25)9-13-22/h6-17H,2-5H2,1H3
• Standard InChI Key: AITQOXOBSMXBRV-UHFFFAOYSA-N
• SMILES: CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C#N
• Canonical SMILES: CCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C3=CC=C(C=C3)C#N

Introduction

4-[4-(4-pentylphenyl)phenyl]benzonitrile is a complex organic compound with a molecular formula of C24H23N and a molecular weight of 325.455 g/mol. It is also known by several synonyms, including 4-cyano-4-n-pentyl-p-terphenyl and 4-cyano-4-pentyl-p-terphenyl. This compound is part of the terphenyl family, which is often used in liquid crystal applications due to its structural properties that allow for unique optical and electrical behaviors.

Liquid Crystals

4-[4-(4-pentylphenyl)phenyl]benzonitrile is used in the synthesis of liquid crystals, particularly in the development of materials with specific optical properties. Liquid crystals are crucial in display technology, such as LCD screens, due to their ability to modulate light.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves the coupling of aromatic rings followed by the introduction of the cyano group. The pentyl chain provides flexibility and influences the mesophase behavior of the resulting liquid crystal material.

Physical and Chemical Characteristics

• Thermal Properties: The compound exhibits specific thermal transitions, which are important for its application in liquid crystals. These transitions determine the stability and range of the mesophase.

• Optical Properties: The aromatic structure contributes to its optical properties, making it suitable for applications where light modulation is required.